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  4. 2-(5,5-Dimethyl-15-oxo-13-propyl-6-oxa-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3(8),9,11(16),12-pentaen-14-yl)-N-(3-methylphenyl)acetamide
2-(5,5-Dimethyl-15-oxo-13-propyl-6-oxa-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3(8),9,11(16),12-pentaen-14-yl)-N-(3-methylphenyl)acetamide 2-(5,5-Dimethyl-15-oxo-13-propyl-6-oxa-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3(8),9,11(16),12-pentaen-14-yl)-N-(3-methylphenyl)acetamide
Brand Name: Vulcanchem
CAS No.: 846586-17-2
VCID: VC0356573
InChI: InChI=1S/C26H28N4O3S/c1-5-7-20-29-22-18-11-16-14-33-26(3,4)12-19(16)28-24(18)34-23(22)25(32)30(20)13-21(31)27-17-9-6-8-15(2)10-17/h6,8-11H,5,7,12-14H2,1-4H3,(H,27,31)
SMILES: CCCC1=NC2=C(C(=O)N1CC(=O)NC3=CC=CC(=C3)C)SC4=C2C=C5COC(CC5=N4)(C)C
Molecular Formula: C26H28N4O3S
Molecular Weight: 476.6g/mol

2-(5,5-Dimethyl-15-oxo-13-propyl-6-oxa-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3(8),9,11(16),12-pentaen-14-yl)-N-(3-methylphenyl)acetamide

CAS No.: 846586-17-2

Main Products

VCID: VC0356573

Molecular Formula: C26H28N4O3S

Molecular Weight: 476.6g/mol

2-(5,5-Dimethyl-15-oxo-13-propyl-6-oxa-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3(8),9,11(16),12-pentaen-14-yl)-N-(3-methylphenyl)acetamide - 846586-17-2

CAS No. 846586-17-2
Product Name 2-(5,5-Dimethyl-15-oxo-13-propyl-6-oxa-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3(8),9,11(16),12-pentaen-14-yl)-N-(3-methylphenyl)acetamide
Molecular Formula C26H28N4O3S
Molecular Weight 476.6g/mol
IUPAC Name 2-(5,5-dimethyl-15-oxo-13-propyl-6-oxa-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3(8),9,11(16),12-pentaen-14-yl)-N-(3-methylphenyl)acetamide
Standard InChI InChI=1S/C26H28N4O3S/c1-5-7-20-29-22-18-11-16-14-33-26(3,4)12-19(16)28-24(18)34-23(22)25(32)30(20)13-21(31)27-17-9-6-8-15(2)10-17/h6,8-11H,5,7,12-14H2,1-4H3,(H,27,31)
Standard InChIKey KBTWSHJTELLBTH-UHFFFAOYSA-N
SMILES CCCC1=NC2=C(C(=O)N1CC(=O)NC3=CC=CC(=C3)C)SC4=C2C=C5COC(CC5=N4)(C)C
Canonical SMILES CCCC1=NC2=C(C(=O)N1CC(=O)NC3=CC=CC(=C3)C)SC4=C2C=C5COC(CC5=N4)(C)C
PubChem Compound 4434149
Last Modified Nov 11 2021
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